methyl 5-[(4-biphenylyloxy)methyl]-2-furoate

• IUPAC Name: methyl 5-[(4-phenylphenoxy)methyl]furan-2-carboxylate
• InChI: InChI=1S/C19H16O4/c1-21-19(20)18-12-11-17(23-18)13-22-16-9-7-15(8-10-16)14-5-3-2-4-6-14/h2-12H,13H2,1H3
• InChI Key: LMIJJLZQWWHCMY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol

Description

Methyl 5-[(4-biphenylyloxy)methyl]-2-furoate is a useful research compound. Its molecular formula is C19H16O4 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.10485899 g/mol and the complexity rating of the compound is 370. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

N,N-Dimethylformamide (400 mL) was added to sodium hydride (60% dispersion, ˜16 g, 0.4 mol) which had been washed with hexanes. The mixture was cooled to ˜5° C., and then a solution of 4-phenylphenol (73.12 g, 0.43 mmol) in N,N-dimethylformamide (150 mL) was added. The mixture was allowed to stir at room temperature for 2.5 h, and then a solution of 5-chloromethylfuran-2-carboxylic acid methyl ester (25 g, 0.14 mmol) in N,N-dimethylformamide (100 mL) was added. The reaction mixture was heated at ˜105° C. for 2 h, and then it was allowed to cool, evaporated under reduced pressure, and water was added. The mixture was extracted three times with ethyl acetate, and the combined organic layers were washed with saturated brine, dried (magnesium sulfate), filtered, evaporated, and purified using a Biotage 75 L purification system, eluting with 0-10% methylene chloride/toluene to give 5-(biphenyl-4-yloxymethyl)-furan-2-carboxylic acid methyl ester (20.5 g, 46%).